Cas no 123618-03-1 (L-Alanine, L-leucyl-L-a-glutamyl-L-methionyl-L-tyrosyl-L-lysyl-L-alanyl-L-prolyl-L-leucyl-L-lysyl-L-prolyl-L-alanyl-L-lysyl-L-seryl-(9CI))

L-Alanine, L-leucyl-L-a-glutamyl-L-methionyl-L-tyrosyl-L-lysyl-L-alanyl-L-prolyl-L-leucyl-L-lysyl-L-prolyl-L-alanyl-L-lysyl-L-seryl-(9CI) structure
123618-03-1 structure
Product name:L-Alanine, L-leucyl-L-a-glutamyl-L-methionyl-L-tyrosyl-L-lysyl-L-alanyl-L-prolyl-L-leucyl-L-lysyl-L-prolyl-L-alanyl-L-lysyl-L-seryl-(9CI)
CAS No:123618-03-1
MF:C71H119N17O19S
MW:1546.87206
CID:194440
PubChem ID:5748425

L-Alanine, L-leucyl-L-a-glutamyl-L-methionyl-L-tyrosyl-L-lysyl-L-alanyl-L-prolyl-L-leucyl-L-lysyl-L-prolyl-L-alanyl-L-lysyl-L-seryl-(9CI) Chemical and Physical Properties

Names and Identifiers

    • L-Alanine, L-leucyl-L-a-glutamyl-L-methionyl-L-tyrosyl-L-lysyl-L-alanyl-L-prolyl-L-leucyl-L-lysyl-L-prolyl-L-alanyl-L-lysyl-L-seryl-(9CI)
    • insulin-like growth factor I (57-70)
    • L-Alanine, L-leucyl-L-a-glutamyl-L-methionyl-L-tyrosyl-L-lysyl-L-alanyl-L-prolyl-L-leucyl-L-ly...
    • L-Alanine, L-leucyl-L-a-glutamyl-L-methionyl-L-tyrosyl-L-lysyl-L-alanyl-L-prolyl-L-leucyl-L-lysyl-L-prolyl-L-alanyl-L-lysyl-L
    • Igf-1 (57-70)
    • L-Alanine, L-leucyl-L-alpha-glutamyl-L-methionyl-L-tyrosyl-L-lysyl-L-alanyl-L-prolyl-L-leucyl-L-lysyl-L-prolyl-L-alanyl-L-lysyl-L-seryl-
    • L-leucyl-L-α-glutamyl-L-methionyl-L-tyrosyl-L-lysyl-L-alanyl-L-prolyl-L-leucyl-L-lysyl-L-prolyl-L-alanyl-L-lysyl-L-seryl-L-alanine
    • Somatomedin C (57-70)
    • 123618-03-1
    • DTXSID20154054
    • Inchi: InChI=1S/C71H119N17O19S/c1-39(2)35-46(75)59(94)80-49(26-27-57(91)92)62(97)82-50(28-34-108-8)63(98)84-53(37-44-22-24-45(90)25-23-44)65(100)81-47(17-9-12-29-72)60(95)77-42(6)69(104)87-32-15-21-56(87)68(103)85-52(36-40(3)4)64(99)83-51(19-11-14-31-74)70(105)88-33-16-20-55(88)67(102)76-41(5)58(93)79-48(18-10-13-30-73)61(96)86-54(38-89)66(101)78-43(7)71(106)107/h22-25,39-43,46-56,89-90H,9-21,26-38,72-75H2,1-8H3,(H,76,102)(H,77,95)(H,78,101)(H,79,93)(H,80,94)(H,81,100)(H,82,97)(H,83,99)(H,84,98)(H,85,103)(H,86,96)(H,91,92)(H,106,107)/t41-,42-,43-,46-,47-,48-,49-,50-,51-,52-,53-,54-,55-,56-/m0/s1
    • InChI Key: QNMSBPIUDJENJT-OPRBGXDKSA-N
    • SMILES: NCCCC[C@@H](C(N[C@H](C(N[C@H](C(=O)O)C)=O)CO)=O)NC([C@@H](NC([C@@H]1CCCN1C([C@@H](NC([C@@H](NC([C@@H]1CCCN1C([C@@H](NC([C@@H](NC([C@@H](NC([C@@H](NC([C@@H](NC([C@H](CC(C)C)N)=O)CCC(=O)O)=O)CCSC)=O)CC1C=CC(O)=CC=1)=O)CCCCN)=O)C)=O)=O)CC(C)C)=O)CCCCN)=O)=O)C)=O

Computed Properties

  • Exact Mass: 1545.85967
  • Monoisotopic Mass: 1545.85888581g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 19
  • Hydrogen Bond Acceptor Count: 24
  • Heavy Atom Count: 108
  • Rotatable Bond Count: 50
  • Complexity: 2980
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 14
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -5.7
  • Surface Charge: 0
  • Tautomer Count: 1001
  • Topological Polar Surface Area: 605Ų

Experimental Properties

  • PSA: 579.86

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